6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride

• CAS RN: 105523-24-8
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol
• IUPAC Name: 6-[(5-methylimidazol-1-yl)methyl]naphthalene-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C16H14N2O2.ClH/c1-11-8-17-10-18(11)9-12-2-3-14-7-15(16(19)20)5-4-13(14)6-12;/h2-8,10H,9H2,1H3,(H,19,20);1H
• InChI Key: KLDNVNXYVILYFF-UHFFFAOYSA-N
• SMILES: CC1=CN=CN1CC2=CC3=C(C=C2)C=C(C=C3)C(=O)O.Cl
• synonyms: 6-(5-methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride; HOE 944; HOE-944

Description

6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride, also known as MINA, is a novel small molecule that has been gaining attention in scientific research. This compound has unique properties that make it a potential candidate for various applications in the field of medicine and biotechnology.

Mechanism of Action

The mechanism of action of 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride is not fully understood. However, it has been proposed that 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride inhibits the activity of a protein called STAT3, which is involved in the growth and survival of cancer cells. By inhibiting STAT3, 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride has been found to affect various biochemical and physiological processes. It has been shown to inhibit the expression of genes involved in inflammation and immune response. Additionally, 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride has been found to reduce the production of reactive oxygen species, which can cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride in lab experiments is its high yield and cost-effectiveness. Additionally, 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride has been shown to have low toxicity and can be easily synthesized in large quantities. However, one limitation of using 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride. One area of interest is the development of new cancer therapies based on 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride. Additionally, 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride could be studied for its potential use in treating other diseases, such as inflammation and autoimmune disorders. Further research is needed to fully understand the mechanism of action of 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride and its potential applications in medicine and biotechnology.
In conclusion, 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride, or 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride, is a promising compound that has potential applications in cancer therapy and other areas of medicine and biotechnology. Its unique properties and low toxicity make it an attractive candidate for further research and development.

Scientific Research Applications

6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride has been studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride has been found to induce apoptosis, or programmed cell death, in cancer cells. These findings suggest that 6-(5-Methylimidazol-1-yl)methyl-2-naphthoic acid hydrochloride could be a promising candidate for developing new cancer treatments.

Synthesis routes and methods

Procedure details

3.31 g (11.8 mmol) of methyl 6-(5-methyl-1-imidazolyl)methyl-2-naphthoate in 40 ml of 2N HCl are heated under reflux for three hours, and active charcoal is added and the mixture is filtered hot. The hydrochloride of the acid crystallizes out on cooling. 3.03 g (85%) of 6-(5-methyl-1-imidazolyl)methyl-2-naphthoic acid hydrochloride are obtained after filtration with suction, washing with acetone and drying. Melting point: 289°-290° C.